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Compound of Interest

Compound Name: Calcium chlorate dihydrate

Cat. No.: B159063 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide provides comprehensive information on the identification, properties, and

analytical methods for calcium chlorate dihydrate. Calcium chlorate dihydrate, a strong

oxidizing agent, finds applications in various chemical processes, including as a herbicide and

in pyrotechnics.[1][2] This document is intended to be a resource for professionals in research,

scientific, and drug development fields who require detailed technical data and procedural

guidance for the handling and analysis of this compound.

Chemical Identification and Properties
The definitive Chemical Abstracts Service (CAS) number for calcium chlorate dihydrate is

10035-05-9.[3][4][5][6][7][8][9]

Physical and Chemical Properties
A summary of the key physical and chemical properties of calcium chlorate dihydrate is

presented in Table 1.
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Property Value Reference

Molecular Formula CaCl₂H₄O₈ [3][4][5][7]

Molecular Weight 243.01 g/mol [3][4][5]

Appearance

White to yellowish crystalline

solids; colorless monoclinic

crystals.[3][10]

[3][10]

Density 2.711 g/cm³ [3]

Melting Point
Decomposes at 100°C when

rapidly heated.[4][10]
[4][10]

Solubility
Very soluble in water; soluble

in acetone and ethanol.[10]
[10]

Hygroscopicity Hygroscopic [6][10]

Chemical Reactivity
Calcium chlorate dihydrate is a strong oxidizing agent.[2][3] Upon strong heating, it

decomposes to form calcium chloride and oxygen.[3] It reacts with sodium carbonate to

produce sodium chlorate and a precipitate of calcium carbonate.[3]

Experimental Protocols for Identification
The identification of calcium chlorate dihydrate can be achieved through a combination of

physical and chemical tests. The following protocols are generalized and should be adapted

based on laboratory-specific standard operating procedures and safety guidelines.

Qualitative Analysis of Calcium and Chlorate Ions
Objective: To confirm the presence of calcium and chlorate ions.

Materials:

Sample of calcium chlorate dihydrate

Distilled water
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Ammonium oxalate solution

Silver nitrate solution

Sodium nitrite

Dilute nitric acid

Test tubes

Pipettes

Procedure:

Test for Calcium Ions:

1. Dissolve a small amount of the sample in distilled water.

2. Add a few drops of ammonium oxalate solution.

3. The formation of a white precipitate of calcium oxalate indicates the presence of calcium

ions.

Test for Chlorate Ions:

1. Dissolve a small amount of the sample in distilled water.

2. Acidify the solution with dilute nitric acid.

3. Add a few drops of silver nitrate solution. No precipitate should form at this stage.

4. Add a small amount of sodium nitrite to the solution and warm gently.

5. The formation of a white precipitate of silver chloride indicates the presence of chlorate

ions, which are reduced to chloride ions by the sodium nitrite.

Determination of Water of Hydration
Objective: To determine the number of water molecules in the hydrate.
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Materials:

Sample of calcium chlorate dihydrate

Crucible and lid

Bunsen burner or heating mantle

Desiccator

Analytical balance

Procedure:

Weigh a clean, dry crucible with its lid.

Add a known mass of the calcium chlorate dihydrate sample to the crucible.

Heat the crucible gently at first, then more strongly, to drive off the water of hydration. Avoid

overheating, which can cause decomposition of the chlorate.

Allow the crucible and its contents to cool in a desiccator.

Weigh the crucible, lid, and the anhydrous calcium chlorate.

The difference in mass before and after heating corresponds to the mass of water lost.

From the masses of the anhydrous salt and the water lost, the empirical formula of the

hydrate can be calculated.

Application in Research: A Workflow for Calcium
Phosphate-Mediated Cell Transfection
While calcium chlorate dihydrate itself is primarily an oxidizing agent, the role of calcium ions

is critical in numerous biological research applications. A prominent example is the use of

calcium chloride in calcium phosphate-mediated transfection, a common technique to introduce

foreign DNA into mammalian cells. The following diagram illustrates the workflow for this

process.
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Calcium Phosphate-Mediated Cell Transfection Workflow.

Safety and Handling
Calcium chlorate dihydrate is a strong oxidizer and should be handled with care. It can form

explosive mixtures with combustible materials.[11] Always refer to the Safety Data Sheet (SDS)

for complete safety information before handling this chemical. Use appropriate personal

protective equipment (PPE), including safety goggles, gloves, and a lab coat. Store in a cool,

dry, well-ventilated area away from incompatible materials.

Conclusion
This technical guide provides essential information for the identification and handling of

calcium chlorate dihydrate. The data and protocols presented are intended to support

researchers, scientists, and drug development professionals in their work with this compound.

Adherence to proper safety procedures is paramount when working with strong oxidizing

agents like calcium chlorate dihydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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Contact
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